3-O-Methyl 4-Hydroxy Estradiol
3-O-Methyl 4-Hydroxy Estradiol
Brand Name:
Vulcanchem
CAS No.:
5976-66-9
VCID:
VC20789529
InChI:
InChI=1S/C19H26O3/c1-19-10-9-12-11-5-7-16(22-2)18(21)14(11)4-3-13(12)15(19)6-8-17(19)20/h5,7,12-13,15,17,20-21H,3-4,6,8-10H2,1-2H3/t12-,13-,15+,17+,19+/m1/s1
SMILES:
CC12CCC3C(C1CCC2O)CCC4=C3C=CC(=C4O)OC
Molecular Formula:
C19H26O3
Molecular Weight:
302.4 g/mol
3-O-Methyl 4-Hydroxy Estradiol
CAS No.: 5976-66-9
Cat. No.: VC20789529
Molecular Formula: C19H26O3
Molecular Weight: 302.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 5976-66-9 |
|---|---|
| Molecular Formula | C19H26O3 |
| Molecular Weight | 302.4 g/mol |
| IUPAC Name | (8R,9S,13S,14S,17S)-3-methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-4,17-diol |
| Standard InChI | InChI=1S/C19H26O3/c1-19-10-9-12-11-5-7-16(22-2)18(21)14(11)4-3-13(12)15(19)6-8-17(19)20/h5,7,12-13,15,17,20-21H,3-4,6,8-10H2,1-2H3/t12-,13-,15+,17+,19+/m1/s1 |
| Standard InChI Key | QREWTGIWXABZAC-PYEWSWHRSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2O)CCC4=C3C=CC(=C4O)OC |
| SMILES | CC12CCC3C(C1CCC2O)CCC4=C3C=CC(=C4O)OC |
| Canonical SMILES | CC12CCC3C(C1CCC2O)CCC4=C3C=CC(=C4O)OC |
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